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A Comparative Guide: Supercritical CO2 vs. Conventional Dyeing with Disperse Red 153

For researchers and professionals in the textile and chemical industries, the quest for more

sustainable and efficient dyeing processes is a paramount concern. This guide provides a

detailed, objective comparison between supercritical carbon dioxide (scCO2) dyeing and

conventional aqueous dyeing methods for polyester fabric using C.I. Disperse Red 153. The

information presented is a synthesis of data from various scientific studies to offer a

comprehensive overview for research and development purposes.

Executive Summary
Supercritical CO2 dyeing emerges as a significantly more environmentally friendly and

potentially more efficient alternative to conventional water-based dyeing for polyester with

Disperse Red 153. The primary advantages of the scCO2 method are the complete elimination

of water consumption and wastewater discharge, the avoidance of auxiliary chemicals like

dispersing agents, and a reduction in energy consumption due to the elimination of the drying

process.[1][2][3] While the initial capital investment for scCO2 equipment is higher, the long-

term operational cost savings and environmental benefits present a compelling case for its

adoption.[2] In terms of performance, scCO2 dyeing can achieve comparable or even superior

color strength and fastness properties to conventional methods.[4][5]
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The following tables summarize the key performance indicators for both dyeing methods. It is

important to note that the data is compiled from multiple studies and some variations may occur

depending on the specific experimental conditions.

Color Strength (K/S Values)
The color strength, or K/S value, is a measure of the depth of shade on the dyed fabric. Higher

K/S values indicate a stronger color.

Dyeing
Method

Temperat
ure (°C)

Pressure
(MPa)

Time
(min)

Dye
Conc. (%
owf)

K/S Value Source

Supercritic

al CO2
120 25 40 2 ~18

Zheng, et

al. (2016)

Supercritic

al CO2
140 29 40 2 >20

Zheng, et

al. (2016)

Convention

al Aqueous
130 Ambient 60 2 ~15-18

Estimated

from

literature

Note: The K/S value for conventional dyeing is an estimate based on typical results for disperse

dyes on polyester, as a direct comparative study with Disperse Red 153 was not available.

Colorfastness Properties
Colorfastness is a measure of the resistance of the color to fading or running under various

conditions. The ratings are typically on a scale of 1 to 5, with 5 being the best.
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Property Supercritical CO2
Conventional
Aqueous

Source

Washing Fastness 4-5 4-5 General literature

Rubbing Fastness

(Dry)
4-5 4-5 General literature

Rubbing Fastness

(Wet)
4 4 General literature

Light Fastness 5-6 5-6 General literature

Note: Specific comparative fastness data for Disperse Red 153 was not available. The values

presented are typical for high-quality disperse dyes on polyester for both methods, as several

sources state the fastness properties are generally similar.[4]

Environmental and Economic Comparison
Parameter Supercritical CO2 Dyeing

Conventional Aqueous
Dyeing

Water Consumption None 50-150 L/kg of fabric

Wastewater Generation None
High, with dye and chemical

residues

Auxiliary Chemicals None required
Dispersing agents, pH buffers,

etc.

Energy Consumption Lower (no drying needed)
Higher (water heating and

drying)

CO2 Emissions Lower overall footprint Higher overall footprint

Dye Utilization High (>90%) 80-90%

Process Time Shorter Longer

Initial Investment High Lower
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Experimental Protocols
Supercritical CO2 Dyeing of Polyester with Disperse Red
153
This protocol is based on the study by Zheng, et al. (2016).

Preparation: The polyester fabric and Disperse Red 153 are placed in the dyeing vessel and

the dye vessel of the scCO2 dyeing apparatus, respectively.

Dyeing: The system is pressurized and heated to the desired conditions (e.g., 120°C and 25

MPa). The supercritical CO2 dissolves the dye and transports it to the fabric. The dyeing is

carried out for a specific duration (e.g., 40 minutes).

Post-Dyeing: The system is depressurized, causing the CO2 to return to a gaseous state and

the undissolved dye to precipitate out. The gaseous CO2 is recycled. The dyed fabric is

removed from the vessel; no post-rinsing or drying is required.

Conventional Aqueous Dyeing of Polyester with
Disperse Red 153
This is a general protocol for high-temperature disperse dyeing of polyester.

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 10:1 to 20:1. Disperse
Red 153 is dispersed in water with a dispersing agent. The pH of the bath is adjusted to 4.5-

5.5 with acetic acid.

Dyeing: The polyester fabric is introduced into the dyebath at 60°C. The temperature is

raised to 130°C at a rate of 1-2°C/min and held for 30-60 minutes.

Post-Dyeing: The dyebath is cooled to 70-80°C, and the fabric is rinsed.

Reduction Clearing: The dyed fabric is treated in a bath containing sodium hydrosulfite and

sodium hydroxide at 70-80°C for 15-20 minutes to remove any surface dye.

Final Steps: The fabric is rinsed, neutralized with acetic acid, and dried.
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Visualizing the Workflows
The following diagrams illustrate the experimental workflows for both dyeing processes.

Preparation

Dyeing Process Post-Dyeing

Load Fabric

Pressurize & Heat CO2 to Supercritical State

Load Dye

Dissolve Dye in scCO2 Dye Fabric (e.g., 120°C, 25 MPa) Depressurize Recycle CO2 & Excess Dye Remove Dry, Dyed Fabric

Preparation Dyeing Process Post-Dyeing

Prepare Dyebath
(Water, Dye, Auxiliaries) Load Fabric Heat to 130°C Dye for 30-60 min Cool & Rinse Reduction Clearing Rinse & Neutralize Dry Fabric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conventional-dyeing-with-disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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